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Compound of Interest

Bicyclo[2.1.1]hexan-1-amine
Compound Name:

hydrochloride
CAS No.: 89676-79-9
Cat. No.: B3038752

Get Quote

\ J

CAS Number: 89676-79-9 Technical Classification: Saturated Bioisostere / Bridged Bicyclic
Amine

Executive Summary

Bicyclo[2.1.1]hexan-1-amine hydrochloride is a high-value saturated bioisostere used in
modern drug discovery to replace ortho-substituted phenyl rings.[1] As part of the "Escape from
Flatland" paradigm, this scaffold offers a rigid, three-dimensional geometry that mimics the
bond vectors of benzene while significantly increasing fraction sp3 (Fsp3). This substitution
often results in improved agueous solubility, reduced lipophilicity (LogD), and enhanced
metabolic stability, making it a critical tool for optimizing lead compounds in oncology and
neurology pipelines.

Chemical Identity & Physicochemical Properties[2]
[31[4][5]

The following data characterizes the commercially available hydrochloride salt.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3038752#bc-rfq
https://www.benchchem.com/product/b3038752/docs?utm_src=pdf-body#advanced-building-blocks-bicyclo-2-1-1-hexan-1-amine-hydrochloride
https://chemrxiv.org/doi/abs/10.26434/chemrxiv-2023-f5ll4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Specification

Chemical Name

Bicyclo[2.1.1]hexan-1-amine hydrochloride

Synonyms

1-Aminobicyclo[2.1.1]hexane HCI; 2,4-

Methanopentan-1-amine HCI

Molecular Formula

CeH11N[2][3][4] - HCI

Molecular Weight

133.62 g/mol

Exact Mass (Free Base)

97.0891 Da

Appearance

White to off-white crystalline solid

Solubility

High in Water, DMSO, Methanol; Low in DCM,

Hexanes

H-Bond Donors

3 (Ammonium form)

H-Bond Acceptors

0

Topological Polar Surface Area

26.02 Az

CLogP (Free Base)

~1.2 (Estimated)

Mechanism of Action: The Bioisostere Logic

In medicinal chemistry, CAS 89676-79-9 is not a drug target but a structural effector. Its primary

function is to serve as a scaffold that maintains the binding geometry of an aromatic ring while

removing the liabilities associated with planarity.

Structural Mimicry

The bicyclo[2.1.1]hexane core is geometrically distinct from the more common

bicyclo[1.1.1]pentane (BCP). While BCP mimics para-phenyl substitution, the

bicyclo[2.1.1]hexane scaffold mimics ortho- or meta-substitution patterns. The "exit vectors”

(the angle between substituents) on the bridgehead carbons align closely with the 60° and 120°

angles found in substituted benzenes, allowing the molecule to fit into the same enzymatic

pockets.
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Pharmacokinetic Advantages

« Solubility: The aliphatic cage disrupts crystal lattice energy more effectively than flat
aromatics and does not engage in

stacking, enhancing solubility.

* Metabolic Stability: The bridgehead carbons are quaternary-like (no attached protons) or
sterically shielded, blocking common metabolic soft spots (e.g., CYP450 oxidation).

Visualization: Bioisostere Decision Logic

The following diagram illustrates the decision process for selecting this scaffold during Lead

Optimization.
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Click to download full resolution via product page
Figure 1: Decision tree for implementing bicyclo[2.1.1]hexane as a phenyl bioisostere.

Synthesis & Manufacturing

The synthesis of the bicyclo[2.1.1]hexane core is thermodynamically challenging due to ring
strain.[5] Two primary methodologies are employed in the industry: [2+2] Photocycloaddition
(Classic) and Strain-Release Functionalization (Modern).

Method A: Intramolecular [2+2] Photocycloaddition

This is the traditional route to access the parent amine.
e Precursor: 1,5-hexadien-3-one derivatives.[6]

e Cyclization: Irradiation (UV light) promotes an intramolecular [2+2] cycloaddition to form the
bicyclo[2.1.1]hexan-2-one.

e Functionalization: The ketone is converted to the amine via oxime formation and reduction,
or Schmidt/Curtius rearrangement of a corresponding acid.

Experimental Protocol: Strain-Release Synthesis
(Modern Analog)

Note: This protocol describes the generation of substituted analogs, which is the most common
application in drug discovery.

Objective: Synthesis of a 1-amino-substituted bicyclo[2.1.1]hexane from bicyclo[1.1.0]butane
(BCB).

e Reagents:
o Bicyclo[1.1.0]butyl sulfone (Electrophile)
o Organolithium or Grignard reagent (Nucleophile)

o Solvent: Anhydrous THF or Et20
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e Procedure:
o Step 1: Cool a solution of the BCB sulfone (1.0 equiv) in THF to -78°C under Argon.

o Step 2: Dropwise add the organolithium reagent (1.1 equiv). The nucleophile attacks the
central bond of the BCB, triggering a strain-release rearrangement.

o Step 3: Allow the reaction to warm to 0°C over 2 hours. The intermediate cyclizes to form
the bicyclo[2.1.1]hexane skeleton.

o Step 4: Quench with saturated NH4Cl. Extract with EtOAc.
o Step 5: Purify via flash column chromatography (Silica, Hexane/EtOAc gradient).
 Validation:

o 'H NMR: Look for the disappearance of BCB bridgehead protons and the appearance of
the rigid methylene bridge signals (typically 6 1.5-2.5 ppm).

Synthesis Workflow Diagram
hexan-2-one Rearrangement HCI (Product)

Click to download full resolution via product page

1,5-Hexadiene
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[2+2] Photocycloaddition
(UV Light)

Figure 2: Synthetic pathway from acyclic diene to the target amine salt.

Supply Chain & Sourcing

Due to the specialized nature of this building block, it is primarily sourced from vendors
specializing in unique scaffolds and Fsp3-rich fragments.
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Supplier

Region

Reliability Tier

Notes

Sigma-Aldrich (Merck)

Global

Tier 1

High purity,
comprehensive CoA.
Listed as
"Bicyclo[2.1.1]hexan-
1-amine HCI".[7][2][3]

Enamine

Ukraine/Global

Tier 1

Major supplier of
"Make-on-Demand"
analogs and building
blocks. Excellent for

SAR expansion.

BLD Pharm

China/Global

Tier 2

Good stock availability

for bulk intermediates.

Combi-Blocks

USA

Tier 2

Often stocks gram-
scale quantities for

rapid delivery.

Procurement Tip: When ordering, verify the isomeric purity. While the [2.1.1] system is achiral

at the bridgehead unless substituted unsymmetrically, ensure it is not confused with the [3.1.0]
isomer (CAS 89676-80-2), which is also common.

Safety & Handling

Signal Word:WARNING

e Hazard Statements:

o H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]

e Handling Protocol:
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o Always handle in a fume hood to avoid inhalation of dust.
o Wear nitrile gloves and safety glasses.

o Storage: Hygroscopic. Store at 2—-8°C (refrigerated) under an inert atmosphere
(Argon/Nitrogen) to prevent caking and degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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